[(3-Methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate

• IUPAC Name: [2-(3-methylanilino)-2-oxoethyl] 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C14H12BrNO4/c1-9-3-2-4-10(7-9)16-13(17)8-19-14(18)11-5-6-12(15)20-11/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: FFWALDLXMBCWBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC(=O)C2=CC=C(O2)Br
• Molecular Formula: C14H12BrNO4
• Molecular Weight: 338.15 g/mol

Description

[(3-Methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a derivative of furan, which is a heterocyclic organic compound commonly found in many natural products. The purpose of

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Isoxazoles : A study by Robins et al. (2007) demonstrated the synthesis of 5-carbamoyl-3-sulfanylmethylisoxazole-4-carboxylic acids, which are structurally related to the compound . This synthesis was achieved by treating dimethyl 3-chloromethylisoxazole-4,5-dicarboxylate with various amines and thiophenols, showcasing the versatile chemical transformations possible with such compounds (Robins, Fettinger, Tinti, & Kurth, 2007).

• Palladium-Catalysed Heteroarylations : Research by Fu et al. (2012) explored the use of similar compounds like methyl 5-bromo-2-furoate for palladium-catalysed direct arylation of heteroaromatics. These processes are crucial for forming biheteroaryls in high yields, highlighting the compound's role in advanced organic synthesis (Fu, Zhao, Bruneau, & Doucet, 2012).

• Reactions with Nucleophilic Agents : Pevzner (2003) conducted research on the reactions of similar furan derivatives with nucleophilic agents. This study provides insights into the reactivity of furan compounds under various conditions, which is relevant for understanding the chemical behavior of [(3-Methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate (Pevzner, 2003).

• Crystal Structure and Spectroscopic Analysis : Yaman et al. (2019) analyzed compounds structurally related to [(3-Methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate, focusing on their crystal structure and spectroscopic features. Such studies are vital for comprehending the physical and chemical characteristics of these compounds (Yaman, Cakmak, Dege, Odabaşoǧlu, Pavlenko, & Kutuk, 2019).

Applications in Medicinal Chemistry and Drug Development

• Antibacterial Activity : A 2020 study explored the antibacterial activity of derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols. This research is pertinent as it demonstrates the potential medicinal applications of furan derivatives, closely related to the compound (2020).

• Synthesis of Fluorinated Indolecarboxamides : Jacobs et al. (1994) worked on the synthesis of a series of fluorinated indolecarboxamides using similar compounds. Such research is fundamental in the field of medicinal chemistry, contributing to the development of new pharmaceuticals (Jacobs, Bernstein, Cronk, Vacek, Newcomb, Aharony, Buckner, & Kusner, 1994).

• Pharmacological Evaluation : Research by Stevens et al. (1987) on 8-carbamoyl-3-methyl-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, a compound structurally related to [(3-Methylphenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate, explored its antitumor activity and pharmacokinetics. This study is crucial for understanding the potential therapeutic applications of such compounds (Stevens, Hickman, Langdon, Chubb, Vickers, Stone, Baig, Goddard, Gibson, & Slack, 1987).